Cas no 65202-77-9 (6-(cyclohexyloxy)-3-Pyridazinamine)

• Product Name: 6-(cyclohexyloxy)-3-Pyridazinamine
• CAS No: 65202-77-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 1115452
• PubChem ID: 12385746
• Update Time: 2025-11-06

6-(cyclohexyloxy)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-(cyclohexyloxy)-3-Pyridazinamine
• 65202-77-9
• 6-(cyclohexyloxy)pyridazin-3-amine
• 6-cyclohexyloxypyridazin-3-amine
• 3-Pyridazinamine, 6-(cyclohexyloxy)-
• XTDLRSXWZXABEX-UHFFFAOYSA-N
• SCHEMBL4020723

• Inchi： 1S/C10H15N3O/c11-9-6-7-10(13-12-9)14-8-4-2-1-3-5-8/h6-8H,1-5H2,(H2,11,12)
• InChI Key： XTDLRSXWZXABEX-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N)N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on 6-(cyclohexyloxy)-3-Pyridazinamine

Market Research and Analysis Report on 6-(cyclohexyloxy)-3-Pyridazinamine (CAS No. 65202-77-9)

The compound 6-(cyclohexyloxy)-3-Pyridazinamine, identified by the CAS number 65202-77-9, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug discovery and development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the unique chemical properties of 6-(cyclohexyloxy)-3-Pyridazinamine, particularly its ability to act as a versatile scaffold for the synthesis of bioactive molecules. Its structure facilitates interactions with various biological targets, making it a promising candidate for the development of novel therapeutic agents. The compound has shown potential in anti-inflammatory, antitumor, and neuroprotective activities, as demonstrated in preclinical studies.

The global demand for 6-(cyclohexyloxy)-3-Pyridazinamine is driven by its increasing use in academic research and preclinical trials. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with the United States and China being major markets. The growing emphasis on personalized medicine and the need for innovative drug candidates are further fueling market growth.

From a supply perspective, several specialty chemical manufacturers and research institutions are actively involved in the production and distribution of this compound. These entities leverage advanced synthetic methodologies to ensure high purity and consistency in their products. The competitive landscape is characterized by a mix of established players and emerging suppliers, with a focus on innovation and cost-effectiveness.

In terms of market trends, there is a noticeable shift toward sustainable synthesis routes for 6-(cyclohexyloxy)-3-Pyridazinamine. Green chemistry approaches are being adopted to minimize environmental impact while maintaining product quality. Additionally, collaborations between academia and industry are playing a pivotal role in accelerating research and development efforts.

Looking ahead, the market for 6-(cyclohexyloxy)-3-Pyridazinamine is expected to witness robust growth, driven by ongoing clinical trials and the expansion of its therapeutic applications. However, challenges such as regulatory hurdles and competition from alternative compounds will need to be addressed to sustain this momentum.

In conclusion, 6-(cyclohexyloxy)-3-Pyridazinamine represents a valuable asset in the chemical and pharmaceutical sectors, with significant potential for future innovations. As research continues to uncover its full spectrum of applications, it is poised to make a substantial impact on drug discovery and development.